Cas no 2227848-25-9 (rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate)
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate
- EN300-1454679
- 2227848-25-9
-
- Inchi: 1S/C17H25NO2/c1-11-6-12(2)8-13(7-11)14-9-18-10-15(14)16(19)20-17(3,4)5/h6-8,14-15,18H,9-10H2,1-5H3/t14-,15+/m0/s1
- InChI Key: VBGGEDTVWPQMGX-LSDHHAIUSA-N
- SMILES: O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 275.188529040g/mol
- Monoisotopic Mass: 275.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.3Ų
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454679-0.05g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 0.05g |
$1417.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-0.1g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 0.1g |
$1484.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-0.25g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 0.25g |
$1551.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-0.5g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 0.5g |
$1619.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-1.0g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 1g |
$1686.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-2.5g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 2.5g |
$3304.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-5.0g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 5g |
$4890.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-10.0g |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 10g |
$7250.0 | 2023-06-06 | ||
| Enamine | EN300-1454679-50mg |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1454679-100mg |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate |
2227848-25-9 | 100mg |
$867.0 | 2023-09-29 |
rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate
Professional Introduction to Rac-Tert-Butyl (3R,4S)-4-(3,5-Dimethylphenyl)pyrrolidine-3-Carboxylate (CAS No. 2227848-25-9)
Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2227848-25-9, this compound represents a fascinating blend of structural complexity and potential biological activity. Its molecular structure incorporates several key features that make it a subject of intense study, particularly in the context of drug design and discovery.
The compound's name is highly descriptive, highlighting its stereochemical configuration and substituent groups. The presence of tert-butyl groups and the specific arrangement of (3R,4S) stereocenters indicate a high degree of molecular complexity. Additionally, the (3,5-dimethylphenyl) moiety suggests interactions with biological targets that may be influenced by these bulky aromatic groups. Such structural features are often critical in determining the pharmacokinetic and pharmacodynamic properties of a drug candidate.
In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate has been studied for its potential role in affecting central nervous system (CNS) function. Specifically, researchers have explored its interactions with receptors and enzymes involved in neurotransmission. The compound's ability to interact with these targets may make it a valuable tool for investigating the mechanisms underlying various neurological disorders.
One of the most compelling aspects of this compound is its stereochemical diversity. The (3R,4S) configuration is not arbitrary; it is often the result of careful consideration based on previous studies and computational modeling. Such stereochemistry can significantly influence how a compound behaves in biological systems. For instance, enantiomers or diastereomers with different stereocenters can exhibit vastly different biological activities. This underscores the importance of understanding and controlling stereochemistry in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate with greater accuracy than ever before. These tools allow scientists to model interactions at the molecular level, providing insights into how the compound might bind to its targets and what effects this binding could have. Such simulations are invaluable for guiding experimental work and optimizing lead compounds for further development.
The (3,5-dimethylphenyl) group in the molecule adds another layer of complexity and potential functionality. This aromatic ring system can participate in various non-covalent interactions with biological targets, such as hydrophobic interactions or π-stacking. These interactions are crucial for determining the binding affinity and selectivity of a drug candidate. By incorporating such groups into a molecule, researchers can fine-tune its properties to achieve desired effects while minimizing side effects.
Current research in this area is focused on understanding how Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate interacts with specific proteins and enzymes in vitro. These studies often involve techniques like nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry to elucidate binding modes and identify key interaction points. Such structural information is critical for designing derivatives with improved properties.
Moreover, there is growing evidence suggesting that stereochemistry plays a pivotal role in determining the efficacy and safety of pharmaceuticals. The unique configuration of Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate may contribute to its selectivity for certain biological pathways over others. This selectivity is highly desirable in drug development as it can reduce off-target effects and improve therapeutic outcomes.
In conclusion, Rac-Tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate is a promising compound with significant potential in pharmaceutical research. Its complex structure, unique stereochemistry, and interactions with biological targets make it an intriguing subject for further study. As computational methods continue to advance and our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in developing new treatments for neurological disorders and other conditions.
2227848-25-9 (rac-tert-butyl (3R,4S)-4-(3,5-dimethylphenyl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)